Cas no 88805-67-8 (7-Chloro-1H-indazol-3-amine)

7-Chloro-1H-indazol-3-amine structure
7-Chloro-1H-indazol-3-amine structure
Product Name:7-Chloro-1H-indazol-3-amine
CAS No:88805-67-8
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD07385618
CID:621238
PubChem ID:20135774
Update Time:2025-04-19

7-Chloro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1H-indazol-3-amine
    • 1H-Indazol-3-amine, 7-chloro-
    • 7-CHLORO-1H-INDAZOL-3-YLAMINE
    • Kinome_2684
    • AKOS005073116
    • CS-0147008
    • Z1474025932
    • 7-Chloro-2H-indazol-3-ylamine
    • HNISSRAYDSNHNN-UHFFFAOYSA-N
    • EN300-113711
    • MFCD07385618
    • AKOS024125998
    • F71720
    • CCG-302563
    • SCHEMBL3004142
    • DTXSID30602839
    • 88805-67-8
    • CHEMBL1980161
    • KD-0203
    • DB-359724
    • MDL: MFCD07385618
    • Inchi: 1S/C7H6ClN3/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H3,9,10,11)
    • InChI Key: HNISSRAYDSNHNN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2C(N)=NNC=21

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.7Ų

7-Chloro-1H-indazol-3-amine Pricemore >>

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